Imatinib para-Diaminomethylbenzene
Imatinib para-Diaminomethylbenzene
Brand Name:
Vulcanchem
CAS No.:
1026753-54-7
VCID:
VC0128891
InChI:
InChI=1S/C29H31N7O/c1-21-18-25(9-10-26(21)33-29-31-13-11-27(34-29)24-4-3-12-30-19-24)32-28(37)23-7-5-22(6-8-23)20-36-16-14-35(2)15-17-36/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34)
SMILES:
CC1=C(C=CC(=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)C)NC4=NC=CC(=N4)C5=CN=CC=C5
Molecular Formula:
C29H31N7O
Molecular Weight:
493.6 g/mol
Imatinib para-Diaminomethylbenzene
CAS No.: 1026753-54-7
Reference Standards
VCID: VC0128891
Molecular Formula: C29H31N7O
Molecular Weight: 493.6 g/mol
| CAS No. | 1026753-54-7 |
|---|---|
| Product Name | Imatinib para-Diaminomethylbenzene |
| Molecular Formula | C29H31N7O |
| Molecular Weight | 493.6 g/mol |
| IUPAC Name | 4-[(4-methylpiperazin-1-yl)methyl]-N-[3-methyl-4-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide |
| Standard InChI | InChI=1S/C29H31N7O/c1-21-18-25(9-10-26(21)33-29-31-13-11-27(34-29)24-4-3-12-30-19-24)32-28(37)23-7-5-22(6-8-23)20-36-16-14-35(2)15-17-36/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34) |
| Standard InChIKey | XAHUGGOJOZBPPK-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC(=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)C)NC4=NC=CC(=N4)C5=CN=CC=C5 |
| Canonical SMILES | CC1=C(C=CC(=C1)NC(=O)C2=CC=C(C=C2)CN3CCN(CC3)C)NC4=NC=CC(=N4)C5=CN=CC=C5 |
| Synonyms | 4-[(4-Methyl-1-piperazinyl)methyl]-N-[3-methyl-4-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]benzamide |
| PubChem Compound | 10239086 |
| Last Modified | Nov 11 2021 |
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